N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H18N2O4/c1-12-3-6-14(11-16(12)19(21)22)17(20)18-10-9-13-4-7-15(23-2)8-5-13/h3-8,11H,9-10H2,1-2H3,(H,18,20)
• InChI Key: NTYXWMLMWUORLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCC2=CC=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C17H18N2O4
• DSSTOX Substance ID: DTXSID40975480
• Molecular Weight: 314.34 g/mol
• CAS RN: 6005-75-0

Description

N-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-nitrobenzamide, commonly known as "MNBA," is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MNBA is a nitrobenzamide derivative that has been synthesized through various methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MNBA is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and proliferation. MNBA has been shown to inhibit the activity of the AKT/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, MNBA has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MNBA has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, anti-inflammatory and antioxidant properties, and the ability to modulate various signaling pathways involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of MNBA in lab experiments is its ability to inhibit cancer cell growth, making it a promising candidate for cancer therapy. Additionally, MNBA has been shown to have anti-inflammatory and antioxidant properties, which could make it a potential therapeutic agent for various inflammatory diseases. However, one limitation of MNBA is its potential toxicity, which could limit its use in clinical settings.

Future Directions

There are several future directions for research on MNBA, including:
1. Further investigation of the mechanism of action of MNBA, particularly its ability to inhibit the AKT/mTOR signaling pathway.
2. Exploration of the potential therapeutic applications of MNBA in various inflammatory diseases.
3. Investigation of the potential toxicity of MNBA and its effects on normal cells.
4. Development of more efficient and cost-effective synthesis methods for MNBA.
5. Exploration of the potential use of MNBA in combination with other cancer therapies to enhance its efficacy.
Conclusion:
In conclusion, MNBA is a promising compound with potential applications in scientific research, particularly in the field of cancer therapy. MNBA has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and anti-inflammatory and antioxidant properties. While MNBA has limitations, such as its potential toxicity, further research could lead to the development of new therapies for cancer and other diseases.

Synthesis Methods

MNBA can be synthesized through various methods, including the reaction of 4-methyl-3-nitrobenzoic acid with 4-methoxyphenethylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) and DMAP (4-dimethylaminopyridine). The reaction results in the formation of MNBA as a white or off-white crystalline powder.

Scientific Research Applications

MNBA has been shown to have potential applications in scientific research, particularly in the field of cancer research. MNBA has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, MNBA has been shown to have anti-inflammatory and antioxidant properties, which could make it a potential therapeutic agent for various inflammatory diseases.